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This guide provides a comprehensive comparison of methodologies used to validate
archaeological findings against the integrity criteria established by the Advisory Council on
Historic Preservation (ACHP). The validation of an archaeological site's integrity is a critical
step in determining its historical significance and eligibility for inclusion in the National Register
of Historic Places.[1][2][3][4] This process relies on a set of seven aspects of integrity: location,
design, setting, materials, workmanship, feeling, and association.

This guide outlines the primary investigative techniques employed by archaeologists to assess
these criteria, presenting the methodologies, the nature of the data generated, and illustrative
examples.

Comparison of Archaeological Validation Methods

The following table summarizes the key archaeological methods used to assess the integrity of
a site, the type of data they generate, and their relevance to the ACHP's seven aspects of
integrity.
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Method

Purpose

Data Generated
(Quantitative &
Qualitative)

Relevant Aspects
of Integrity

Geophysical Survey

To non-invasively map
subsurface
archaeological

features.

- 2D and 3D maps of
subsurface
anomalies-
Gradiometer data
(nT)- Resistivity data
(ohms)- GPR time-
slice maps

(nanoseconds)

Location, Design,

Setting, Association

Stratigraphic Analysis

To understand the
chronological
sequence of a site's
formation and

occupation.

- Stratigraphic profile
drawings- Harris
Matrix diagrams- Soil
horizon depth and
composition data-
Chronological
sequencing of

contexts

Location, Design,

Materials, Association

Artifact Distribution

Analysis

To identify patterns of
human activity across

a site.

- Artifact density maps

(artifacts/unit area)-
Spatial clustering
statistics (e.g.,
Nearest Neighbor
Analysis)- Distribution
plots of different

artifact types

Design, Setting,

Association, Feeling

Pedestrian Survey

To systematically
identify and record
surface artifacts and

features.

- Artifact counts and
densities per survey
unit- GPS coordinates
of significant finds-
Maps of surface

feature locations

Location, Design,

Setting

Test Excavation

To ground-truth

remote sensing data

- Artifact and ecofact

counts and weights-

Location, Design,

Materials,
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and retrieve a sample Feature dimensions Workmanship,
of subsurface artifacts  and descriptions- Soil Association
and features. Munsell color and

texture data

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Geophysical Survey

Objective: To detect and map buried archaeological features without excavation.
Methodology:

» Site Grid Establishment: A precise grid system is established over the survey area using a
total station or high-precision GPS.

e Instrument Selection: The choice of instrument (e.g., magnetometer, ground-penetrating
radar, electrical resistivity meter) depends on the site's geology and the anticipated types of
archaeological features.

o Data Collection: The instrument is systematically moved across the grid, taking readings at
regular intervals. For example, a magnetometer survey might collect data every 0.5 meters
along transects spaced 1 meter apart.

o Data Processing: The raw data is downloaded and processed using specialized software to
filter out noise and enhance the visibility of archaeological anomalies.

o Data Visualization: The processed data is rendered as a plan-view map, with different colors
or grayscale values representing variations in the measured physical property.[5]

Example Data: A gradiometer survey might reveal linear anomalies indicative of buried walls, or
clusters of high magnetic readings suggesting hearths or pits. The output is a digital map where
these features are clearly visible.

Stratigraphic Analysis
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Objective: To determine the chronological sequence of deposits and features at a site.
Methodology:

o Excavation: A test unit or trench is carefully excavated, revealing a vertical profile of the soil
layers (strata).

» Profile Documentation: The exposed profile is cleaned, and a detailed, scaled drawing is
made. Photographs are also taken.

o Context Identification: Each distinct layer (context) is identified based on its color, texture,
and composition.

o Harris Matrix: The relationships between the different contexts are recorded using a Harris
Matrix, a diagram that illustrates which layers are above, below, or cut through others.

« Interpretation: The sequence of contexts is interpreted to reconstruct the history of the site's
formation, from the earliest deposits to the most recent.

Example Data: A stratigraphic profile drawing will show the different layers of soil and their
relationship to features like pits or postholes. The Harris Matrix provides a logical, flowchart-like
representation of the site's chronological development.

Artifact Distribution Analysis

Objective: To understand the spatial patterning of human activities on a site.
Methodology:

o Systematic Collection: Artifacts are collected from the surface or during excavation from
precisely defined horizontal locations (e.g., 1x1 meter grid squares).

 Artifact Identification and Quantification: The collected artifacts are cleaned, identified, and
counted.

o Data Plotting: The location and quantity of different artifact types are plotted on a site map.
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» Density Mapping: A Geographic Information System (GIS) is often used to create density
maps that visualize areas of high and low artifact concentration.

o Spatial Statistical Analysis: Statistical tests can be applied to determine if the observed
patterns are random or represent meaningful clusters of activity.

Example Data: An artifact distribution map might show a high concentration of ceramic sherds
in one area, suggesting a domestic space, and a cluster of lithic debitage in another, indicating
a tool manufacturing area.

Visualization of the Validation Workflow

The following diagram illustrates the logical workflow for validating archaeological findings
against the ACHP's integrity criteria.
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Caption: Workflow for validating archaeological findings against ACHP integrity criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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